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Compound of Interest

Compound Name: 2-Bromobutyryl chloride
CAS No.: 22118-12-3
Cat. No.: B1265789
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the spectroscopic data available for 2-
Bromobutyryl chloride (CAS No. 22118-12-3), a key reagent in organic synthesis. The
following sections detail its Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral
properties, offering valuable insights for its identification, characterization, and use in research
and development.

Spectroscopic Data Summary

The spectroscopic data for 2-Bromobutyryl chloride is summarized below. The data has been
compiled from various sources and predictive models.

Nuclear Magnetic Resonance (NMR) Data

IH NMR (Proton NMR): The proton NMR spectrum of 2-Bromobutyryl chloride is expected to
exhibit signals corresponding to the three distinct proton environments in the molecule.
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Predicted Chemical

Coupling Constant

Proton Assignment Shift (5, ppm) Multiplicity (3, Hz)
CHs (Methyl) 1.1-1.3 Triplet ~7
CHz (Methylene) 20-23 Multiplet

CH-Br (Methine) 43-45 Triplet ~7

13C NMR (Carbon NMR): The carbon-13 NMR spectrum provides information on the carbon

framework of the molecule.

Carbon Assignment

Predicted Chemical Shift (8, ppm)

C=0 (Carbonyl) 170 - 175
CH-Br (Methine) 50 - 55
CHz (Methylene) 30-35
CHs (Methyl) 10 - 15

Infrared (IR) Spectroscopy Data

The infrared spectrum of 2-Bromobutyryl chloride is characterized by strong absorptions
corresponding to the carbonyl and carbon-halogen bonds.

Characteristic Absorption

Functional Group Intensity
Range (cm™?)

C=0 (Acid Chloride) 1770 - 1810 Strong

C-H (Alkyl) 2850 - 3000 Medium-Strong

C-Br (Alkyl Halide) 550 - 650 Medium

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 2-Bromobutyryl

chloride are not widely published. However, the following are general methodologies

© 2026 BenchChem. All rights reserved.

2/5 Tech Support


https://www.benchchem.com/product/b1265789/docs?utm_src=pdf-body#spectroscopic-data-and-analysis-of-2-bromobutyryl-chloride-a-technical-guide
https://www.benchchem.com/product/b1265789/docs?utm_src=pdf-body#spectroscopic-data-and-analysis-of-2-bromobutyryl-chloride-a-technical-guide
https://www.benchchem.com/product/b1265789/docs?utm_src=pdf-body#spectroscopic-data-and-analysis-of-2-bromobutyryl-chloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

applicable to the analysis of reactive liquid acyl chlorides.

NMR Spectroscopy

o Sample Preparation: Due to the reactivity of 2-Bromobutyryl chloride with protic solvents,
all glassware must be thoroughly dried. The sample (typically 5-20 mg) is dissolved in an
appropriate deuterated solvent (e.g., chloroform-d, CDCIs) that has been stored over
molecular sieves to ensure it is anhydrous. The solution is then transferred to a dry NMR
tube. Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift
referencing (6 = 0.00 ppm).

o Data Acquisition: *H and 3C NMR spectra are typically recorded on a spectrometer operating
at a field strength of 300 MHz or higher. For 13C NMR, proton decoupling is generally
employed to simplify the spectrum and improve the signal-to-noise ratio.

Infrared (IR) Spectroscopy

o Sample Preparation: For liquid samples like 2-Bromobutyryl chloride, a thin film is
prepared between two salt plates (e.g., NaCl or KBr). A drop of the neat liquid is placed on
one plate, and the second plate is carefully placed on top to create a thin, uniform film. Care
must be taken to perform this in a dry environment (e.g., a glove box or under a nitrogen
atmosphere) to prevent hydrolysis of the acyl chloride.

» Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer. A background spectrum of the clean, empty salt plates is typically recorded
first and automatically subtracted from the sample spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic identification and
characterization of 2-Bromobutyryl chloride.
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Spectroscopic Analysis Workflow for 2-Bromobutyryl Chloride
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Data Interpretation

1H: Chemical Shift, Multiplicity, Integration Characteristic Absorptions:
13C: Chemical Shift C=0, C-Br

Conclusion

Structural Confirmation of
2-Bromobutyryl Chloride

Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic analysis of 2-Bromobutyryl chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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